![molecular formula C15H10F3N B8445936 5-[1-(3,5-Difluoro-phenyl)-ethyl]-2-fluoro-benzonitrile](/img/structure/B8445936.png)
5-[1-(3,5-Difluoro-phenyl)-ethyl]-2-fluoro-benzonitrile
Cat. No. B8445936
M. Wt: 261.24 g/mol
InChI Key: XAUFETJYAGPBCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:21]1[O:22][CH2:23][CH2:24][CH2:25]1.[CH3:19][I:20].[F:1][c:2]1[cH:3][c:4]([CH2:5][c:6]2[cH:7][cH:8][c:9]([F:14])[c:10]([C:11]#[N:12])[cH:13]2)[cH:15][c:16]([F:18])[cH:17]1>>[F:1][c:2]1[cH:3][c:4]([CH:5]([c:6]2[cH:7][cH:8][c:9]([F:14])[c:10]([C:11]#[N:12])[cH:13]2)[CH3:21])[cH:15][c:16]([F:18])[cH:17]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CI
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1cc(Cc2cc(F)cc(F)c2)ccc1F
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(c1cc(F)cc(F)c1)c1ccc(F)c(C#N)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
